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Compound of Interest

Compound Name: N-2-Hydroxyethyl-val-leu-anilide

Cat. No.: B065060 Get Quote

A comprehensive statistical analysis and direct comparison of N-2-Hydroxyethyl-val-leu-
anilide with alternative compounds is currently challenging due to the limited availability of

public research data on this specific molecule. While the compound is cataloged and available

from chemical suppliers, extensive studies detailing its biological activity, mechanism of action,

and comparative efficacy are not readily found in the public domain.

N-2-Hydroxyethyl-val-leu-anilide is identified as a dipeptide derivative with the chemical

formula C19H31N3O3 and CAS number 194351-53-6.[1] It is structurally composed of a

valine-leucine dipeptide core with an N-terminal 2-hydroxyethyl group and a C-terminal anilide

modification. While one supplier notes it as a polypeptide discoverable through peptide

screening for potential use in agent research and development, specific applications or

performance data are not provided.[2]

Distinction from a Structurally Related Biomarker
It is crucial to distinguish N-2-Hydroxyethyl-val-leu-anilide from the more extensively studied

compound, N-(2-Hydroxyethyl)-l-valyl-l-leucine (HEVL). HEVL is recognized as a urinary

biomarker for exposure to ethylene oxide.[3][4] Research on HEVL has established its role in

biomonitoring and its correlation with levels of N-(2-hydroxyethyl)-l-valine (HEV) in globin, a

primary biomarker for ethylene oxide exposure.[3] Unlike N-2-Hydroxyethyl-val-leu-anilide,

HEVL is a product of the degradation of adducted globin and is not typically investigated for

therapeutic purposes.[4][5]
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General Biological Potential of Dipeptides and Their
Derivatives
While specific data on N-2-Hydroxyethyl-val-leu-anilide is scarce, the broader class of

dipeptides and their derivatives has been the subject of considerable research, revealing a

wide array of biological activities. These activities are often dictated by the specific amino acid

composition and chemical modifications.

Known Biological Activities of Dipeptides:

Antimicrobial Properties: Certain dipeptide derivatives have been synthesized and evaluated

for their potential as antimicrobial agents against various bacterial and fungal strains.[6]

Antioxidant Effects: Dipeptides containing specific amino acid residues like tryptophan,

tyrosine, and histidine have demonstrated potent antioxidant activity by scavenging free

radicals and inhibiting lipid peroxidation.[7]

Regulatory Functions: Emerging research indicates that dipeptides can act as small-

molecule regulators, influencing cellular processes, protein interactions, and stress tolerance

in organisms.[8]

Diverse Physiological Roles: Dipeptides are explored for various other applications, including

their role in nutrition and as potential therapeutic agents with activities such as anti-tumor

effects.[9]

The potential biological activities of N-2-Hydroxyethyl-val-leu-anilide would need to be

determined through dedicated experimental studies.

Data and Methodologies: A Call for Future Research
To construct a meaningful statistical analysis and comparison guide as requested, the following

experimental data for N-2-Hydroxyethyl-val-leu-anilide and relevant alternatives would be

required:

Table 1: Hypothetical Data Comparison Table
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Parameter
N-2-Hydroxyethyl-
val-leu-anilide

Alternative
Compound A

Alternative
Compound B

Bioactivity Metric

(e.g., IC50, MIC)
Data not available Experimental Value Experimental Value

Target Affinity (e.g.,

Kd)
Data not available Experimental Value Experimental Value

In vitro Efficacy Data not available Experimental Value Experimental Value

In vivo Efficacy Data not available Experimental Value Experimental Value

Cytotoxicity (e.g.,

CC50)
Data not available Experimental Value Experimental Value

Hypothetical Experimental Protocols
Detailed methodologies for key experiments would be necessary to ensure data comparability.

Examples of such protocols would include:

Target-based Assays: Protocols detailing the specific targets (e.g., enzymes, receptors),

assay conditions (e.g., buffer, temperature, incubation time), and detection methods used to

determine bioactivity and affinity.

Cell-based Assays: Methodologies describing the cell lines used, treatment conditions, and

endpoints measured to assess in vitro efficacy and cytotoxicity.

In vivo Studies: Detailed descriptions of animal models, dosing regimens, and efficacy

endpoints for evaluating the compound's performance in a biological system.

Signaling Pathways and Experimental Workflows
Visual representations of signaling pathways and experimental workflows are critical for

understanding the mechanism of action and experimental design. The generation of such

diagrams requires foundational knowledge of the compound's molecular targets and the

experimental procedures used for its evaluation, which is currently unavailable for N-2-
Hydroxyethyl-val-leu-anilide.
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Below are illustrative examples of what these diagrams could look like, based on hypothetical

scenarios.

Hypothetical Signaling Pathway

N-2-Hydroxyethyl-
val-leu-anilide

Receptor X

Binds to

Kinase Y

Activates

Transcription Factor Z

Phosphorylates

Target Gene Expression

Regulates

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for N-2-Hydroxyethyl-val-leu-anilide.
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General Experimental Workflow
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Caption: A generalized workflow for preclinical drug discovery.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b065060?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In conclusion, while N-2-Hydroxyethyl-val-leu-anilide is a known chemical entity, the lack of

published research on its biological effects precludes a detailed statistical and comparative

analysis at this time. Further investigation is required to elucidate its potential therapeutic

applications and to generate the necessary data for a comprehensive evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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